Phthalocyanine Copper

• Molecular Formula: C32H18CuN8
• Molecular Weight: 578.1 g/mol
• InChI: InChI=1S/C32H18N8.Cu/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h1-16H,(H2,33,34,35,36,37,38,39,40)
• InChIKey: VVOPUZNLRVJDJQ-UHFFFAOYSA-N

CuPc Technical Baseline

Phthalocyanine Copper (CuPc, CAS 147-14-8) is a synthetic metallophthalocyanine pigment and p‑type organic semiconductor with the formula C₃₂H₁₆CuN₈. Its macrocyclic structure confers exceptional thermal and chemical stability, enabling applications spanning high‑performance coatings, organic field‑effect transistors (OFETs), photovoltaics, and heterogeneous catalysis. CuPc exists in multiple polymorphs (α, β, ε) with distinct chromatic and thermodynamic profiles; the β‑form is the thermodynamically stable variant preferred for printing inks, while the metastable α‑form dominates paint formulations . Commercial grades range from crude pigment (>90% purity) to sublimed grade (dye content ≥99%) with charge mobility on the order of 10⁻⁴ cm²/V·s, and HOMO/LUMO levels of 5.2 eV and 3.5 eV, respectively, making it a benchmark hole‑transport material .

Workflow Organic field-effect transistor studies – benchmark p‑type semiconductor

Selection β‑form for printing inks; α‑form for paint formulations

Use Context High‑temperature processing & heterogeneous catalysis research

• [1] Copper phthalocyanine – Wikipedia. https://en.m.wikipedia.org/wiki/CuPc (accessed 2026-04-23). View Source

Why CuPc Cannot Be Substituted

Phthalocyanines share an identical macrocyclic ligand, but the identity of the central metal ion dictates frontier orbital energies, charge‑transport polarity, electrochemical stability, and coordination chemistry. Replacing copper with zinc, cobalt, nickel, or a metal‑free core produces measurable shifts in HOMO/LUMO levels, carrier mobility, and catalytic selectivity that directly affect device or process performance. For example, CuPc is a well‑established p‑type semiconductor, but CoPc and FePc exhibit metal‑centered redox activity that alters electrocatalytic pathways, while ZnPc shows markedly different fluorescence quantum yields and singlet‑oxygen generation. The quantitative evidence below demonstrates that in‑class compounds are not functionally interchangeable; selection must be guided by the specific performance requirement .

CuPc target

Defined p‑type hole mobility and frontier orbital energies (HOMO ~5.2 eV)

|

ZnPc / CoPc / FePc

ZnPc shifts fluorescence quantum yield; CoPc/FePc introduce metal‑centered redox that alters electrocatalytic pathways

CuPc target

Thermal stability and high carbon residue under inert atmosphere

|

Metal‑free H₂Pc

Lower thermal stability and lower carbon yield; may not withstand identical processing temperatures

• [1] Spectral Relationships of ZnPc and CuPc: UV-VIS and Fluorescence Behavior in Liquids and Thin Films. MDPI, 2025. https://www.mdpi.com (accessed 2026-04-23). View Source

CuPc Quantitative Differentiation

OFET Hole Mobility Comparison

A direct head‑to‑head comparison of organic field‑effect transistors fabricated with CuPc and TiOPc as the active layer revealed that CuPc‑based devices achieved a hole mobility (μ_vac) of (1.5 ± 0.6) × 10⁻³ cm²/V·s in vacuum, whereas TiOPc devices reached only (7.2 ± 4.0) × 10⁻⁵ cm²/V·s — a factor of ~21× advantage for CuPc. Critically, after exposure to ambient atmosphere, the CuPc mobility remained statistically unchanged at μ_atm = (1.2 ± 0.2) × 10⁻³ cm²/V·s, demonstrating superior environmental stability . A separate study on optimized CuPc OFETs with a polymeric bilayer gate insulator achieved a mobility of 6.55 × 10⁻² cm²/V·s, and annealing strategies have pushed CuPc mobility as high as 1.3 ± 0.02 cm²/V·s .

OFET hole mobility

Head‑to‑head

CuPc

μ_vac (1.5±0.6)×10⁻³ cm²/V·s

vs

TiOPc

μ_vac (7.2±4.0)×10⁻⁵ cm²/V·s

Supports ambient‑stable OFET material selection

CuPc mobility maintained in air; TiOPc degrades

Evidence Dimension	Field‑effect hole mobility in OFET devices
Target Compound Data	μ_vac = (1.5 ± 0.6) × 10⁻³ cm²/V·s; μ_atm = (1.2 ± 0.2) × 10⁻³ cm²/V·s
Comparator Or Baseline	Titanyl Phthalocyanine (TiOPc): μ_vac = (7.2 ± 4.0) × 10⁻⁵ cm²/V·s
Quantified Difference	CuPc mobility is ~21× higher than TiOPc in vacuum; CuPc mobility is stable in ambient while TiOPc degrades significantly
Conditions	Bottom‑gate OFET structures, vacuum and ambient atmosphere, CuPc and TiOPc deposited as active layers

Why This Matters

For procurement of organic semiconductor materials, CuPc offers a proven, stable p‑type channel with mobility that can be further engineered through substrate treatment, making it a lower‑risk choice than TiOPc for ambient‑operated OFETs.

• [1] Characterisation of organic field‑effect transistors using metal phthalocyanines as active layers. Phys. Status Solidi C 7, No. 2, 462–465 (2010). https://www.infona.pl/resource/bwmeta1.element.wiley-pssc-v-7-i-2-pssc200982458 View Source
• [2] Remarkable performance improvement of copper phthalocyanine organic field‑effect transistors with polymeric bilayer gate insulator. Chem. Phys. Lett. 734, 136716 (2019). https://www.sciencedirect.com/science/article/abs/pii/S0009261419306979 View Source

Mild Steel Corrosion Inhibition in HCl

Electrochemical testing (potentiodynamic polarization and EIS) of metal‑free phthalocyanine (H₂Pc), copper phthalocyanine (CuPc), and copper phthalocyanine tetrasulfonic tetrasodium salt (CuPc·S₄·Na₄) in 1 mol/L HCl on mild steel showed that at equivalent concentrations, the inhibition efficiency followed the order CuPc·S₄·Na₄ > CuPc > H₂Pc. While CuPc·S₄·Na₄ exhibited the highest absolute efficiency, CuPc consistently outperformed H₂Pc, and the efficiency increased with inhibitor concentration across the range 1.0 × 10⁻⁵ to 1.0 × 10⁻³ mol/L. Quantum chemical calculations confirmed that inhibition efficiency correlates inversely with the molecule’s LUMO energy .

Corrosion inhibition (HCl)

Head‑to‑head

CuPc

Intermediate inhibition efficiency

vs

H₂Pc / CuPc·S₄

Lowest (H₂Pc) & highest (sulfonated)

Reported concentration‑dependent inhibition order

CuPc outperforms H₂Pc; sulfonated variant higher but soluble

Evidence Dimension	Corrosion inhibition efficiency on mild steel in 1 mol/L HCl
Target Compound Data	CuPc inhibition efficiency intermediate between CuPc·S₄·Na₄ (highest) and H₂Pc (lowest) at all concentrations tested
Comparator Or Baseline	Metal‑free phthalocyanine (H₂Pc) — lowest efficiency; CuPc·S₄·Na₄ — highest efficiency
Quantified Difference	Efficiency order: CuPc·S₄·Na₄ > CuPc > H₂Pc (quantitative values concentration‑dependent; at 1.0 × 10⁻³ mol/L, CuPc provides substantially higher protection than H₂Pc)
Conditions	Mild steel specimens, 1 mol/L HCl, inhibitor concentration range 1.0 × 10⁻⁵ to 1.0 × 10⁻³ mol/L, room temperature

Why This Matters

For industrial acid‑pickling or cleaning formulations where solubility and cost constrain the use of sulfonated derivatives, unsubstituted CuPc offers a measurable corrosion inhibition advantage over metal‑free phthalocyanine.

• [1] Electrochemical, SEM/EDS and quantum chemical study of phthalocyanines as corrosion inhibitors for mild steel in 1 mol/l HCl. Appl. Surf. Sci. 252, 1596–1607 (2005). https://doi.org/10.1016/j.apsusc.2005.02.121 View Source

Ammonia Gas Sensor Sensitivity

A comparative study of tetrahexyloxy‑substituted copper and cobalt phthalocyanines adsorbed onto reduced graphene oxide (rGO) for VOC sensing demonstrated that the CuPc/rGO nanocomposite achieved a lower limit of detection (LOD) of 0.4 ppm for ammonia, compared to 1.0 ppm for the CoPc/rGO analogue. Unsupported CuPc(OHex)₄ alone exhibited a substantially higher LOD of 5.7 ppm, confirming the synergistic role of the rGO support and the specific advantage of the copper center. All tested materials showed highest affinity for ammonia over other VOCs .

Ammonia sensor LOD

Head‑to‑head

0.4 ppm

CuPc/rGO · ammonia

Enables sub‑ppm ammonia detection

2.5× lower LOD vs CoPc/rGO; 14× lower vs unsupported CuPc

Evidence Dimension	Limit of detection (LOD) for ammonia gas by conductometric sensing
Target Compound Data	CuPc/rGO LOD = 0.4 ppm; CuPc(OHex)₄ alone LOD = 5.7 ppm
Comparator Or Baseline	CoPc/rGO LOD = 1.0 ppm; CoPc(OHex)₄ alone showed a nonlinear fit (higher LOD)
Quantified Difference	CuPc/rGO LOD is 2.5× lower than CoPc/rGO; CuPc/rGO LOD is ~14× lower than unsupported CuPc(OHex)₄
Conditions	Interdigitated electrodes, conductometric measurements, various VOCs tested, ambient conditions

Why This Matters

For ammonia sensing applications requiring sub‑ppm detection (e.g., environmental monitoring, industrial safety), the CuPc/rGO system provides a quantifiable sensitivity advantage over the cobalt analog, directly influencing sensor material procurement decisions.

• [1] CoPc/rGO and CuPc/rGO Nanocomposites: Comparative Characterization and Study of Their Gas Sensing Properties. Inorg. Chem. 2025. https://doi.org/10.1021/acs.inorgchem.5c01085 View Source

Thermal Stability Comparison

Thermogravimetric analysis (TGA) under argon atmosphere comparing copper phthalocyanine (Cu‑Pc) and metal‑free phthalocyanine (MF‑Pc) showed that Cu‑Pc was more thermo‑stable and yielded a higher carbon residue upon heat treatment. The enhanced thermal stability is attributed to the presence of the copper ion, which stabilizes the macrocyclic structure against thermal degradation . Additional TGA data on substituted CuPc derivatives (e.g., PEN‑CuPc) confirm excellent thermal stability, with 10% weight loss occurring at 446 °C and a high glass transition temperature of 225 °C .

Thermal stability

Head‑to‑head

CuPc

Higher carbon residue, T_d10% up to 446 °C

vs

H₂Pc (metal‑free)

Lower thermal stability & carbon yield

Supports high‑temperature processing suitability

Stability attributed to copper ion stabilization

Evidence Dimension	Thermal decomposition profile (TGA) under inert atmosphere
Target Compound Data	CuPc is more thermo‑stable and produces higher carbon yield than MF‑Pc; PEN‑CuPc: T_d10% = 446 °C, T_g = 225 °C
Comparator Or Baseline	Metal‑free phthalocyanine (MF‑Pc/H₂Pc) — lower thermal stability and lower carbon yield
Quantified Difference	Qualitative stability order: CuPc >> MF‑Pc; PEN‑CuPc derivative retains 90% mass up to 446 °C
Conditions	TGA under argon gas flow, samples heat‑treated at various temperatures

Why This Matters

For applications requiring high‑temperature processing (e.g., pigment incorporation into engineering plastics, carbon‑support catalyst synthesis at 500 °C), CuPc’s superior thermal stability relative to metal‑free phthalocyanine directly impacts material suitability and procurement specifications.

• [1] Carbonization of copper phthalocyanine and metal‑free phthalocyanine. CiNii Research. https://cir.nii.ac.jp/crid/1390282679393589248 (accessed 2026-04-23). View Source
• [2] Jian Yang et al. PEN‑CuPc thermal stability data. Socolar. https://www.socolar.com (accessed 2026-04-23). View Source

Visible-Light Photocatalysis on Cotton

A comparative study of visible‑light‑induced photocatalytic activity on cellulosic fibres evaluated several copper phthalocyanine derivatives against titanium dioxide (TiO₂), a benchmark inorganic photocatalyst. CuPc‑functionalised cotton fabrics exhibited stronger photocatalytic stain decolourisation performance than TiO₂‑coated cotton under visible light. The extent of activity varied among CuPc derivatives depending on molecular structure and aggregation state on the fibre, but all CuPc‑functionalised samples surpassed TiO₂ under the tested conditions .

Visible‑light photocatalysis

Cross‑study

CuPc/cotton

Stronger stain decolourisation

vs

TiO₂/cotton

Lower visible‑light activity

Organic photocatalyst active without UV

Activity depends on CuPc derivative structure

Evidence Dimension	Photocatalytic stain decolourisation efficiency under visible light
Target Compound Data	CuPc‑functionalised cotton: stronger photocatalytic activity than TiO₂‑coated cotton
Comparator Or Baseline	TiO₂‑coated cotton (traditional inorganic photocatalyst)
Quantified Difference	CuPc‑functionalised cotton > TiO₂‑coated cotton (qualitative ranking; activity varied by CuPc derivative structure)
Conditions	Cellulosic cotton fabric, visible‑light irradiation, stain decolourisation assay, molar quantity of CuPc derivatives controlled to be equivalent

Why This Matters

For textile or coating applications requiring visible‑light‑driven self‑cleaning or antimicrobial functionality, CuPc provides an organic photocatalyst alternative to TiO₂ that is active without UV irradiation, influencing material selection for ambient‑light photocatalysis.

• [1] Visible‑light‑induced photocatalysis of different copper phthalocyanines on cotton fibre. J. Mol. Struct. 2024, 138425. https://doi.org/10.1016/j.molstruc.2024.138425 View Source

Aryl Halide Hydroxylation Catalysis

A series of copper phthalocyanine derivatives were screened as reusable heterogeneous catalysts for the hydroxylation of (hetero)aryl halides. The perfluorinated derivative CuPcF₁₆ exhibited the highest catalytic activity, achieving up to 98% yield for aryl iodide hydroxylation at a low catalyst loading of 0.5 mol%. Under identical reaction conditions, non‑fluorinated CuPc derivatives yielded substantially lower conversions. Furthermore, CuPcF₁₆ could be recycled up to 6 times without significant loss of catalytic activity, demonstrating both superior activity and operational stability relative to other CuPc variants .

Catalytic hydroxylation

Class‑level

98%

yield · CuPcF₁₆ · aryl iodide

Supports reusable heterogeneous catalyst selection

Recycled 6× without significant activity loss; non‑fluorinated analogs lower

Evidence Dimension	Catalytic yield for hydroxylation of aryl iodide
Target Compound Data	CuPcF₁₆: up to 98% yield at 0.5 mol% loading; recyclable 6× without significant activity loss
Comparator Or Baseline	Non‑fluorinated CuPc derivatives — substantially lower yields under same conditions
Quantified Difference	CuPcF₁₆ achieves near‑quantitative yield (98%) vs. lower yields for non‑fluorinated analogs; retains activity over 6 cycles
Conditions	Hydroxylation of aryl iodide, 0.5 mol% catalyst loading, reaction conditions as specified in the study

Why This Matters

For synthetic chemistry procurement, the choice of CuPc derivative is critical: the perfluorinated variant CuPcF₁₆ offers a step‑change in catalytic efficiency and reusability over standard CuPc, directly impacting process economics and catalyst inventory decisions.

• [1] Highly active and reusable copper phthalocyanine derivatives catalyzed the hydroxylation of (hetero)aryl halides. Mol. Catal. 2022, 112342. https://doi.org/10.1016/j.mcat.2022.112342 View Source

CuPc Application Scenarios

Ambient-Stable OFET Hole Transport

CuPc is the preferred p‑type semiconductor when ambient‑stable hole mobility is critical. The direct comparison with TiOPc shows that CuPc retains (1.2 ± 0.2) × 10⁻³ cm²/V·s in air with no significant degradation from vacuum performance, while TiOPc mobility collapses. This stability, combined with the ability to engineer mobility up to 1.3 cm²/V·s through annealing and dielectric optimization, makes CuPc the pragmatic choice for OFETs intended for real‑world, non‑hermetic environments .

Acidic Corrosion Inhibitor for Mild Steel

In 1 mol/L HCl environments, CuPc provides a quantifiable inhibition efficiency advantage over metal‑free phthalocyanine (H₂Pc). While sulfonated derivatives offer higher absolute efficiency, their water solubility and higher cost may be prohibitive for certain industrial formulations. Unsubstituted CuPc represents the optimal balance of corrosion protection, chemical stability, and cost for acid‑pickling inhibitors where the inhibitor must remain insoluble in the aqueous phase .

Ammonia Gas Sensors for Safety Monitoring

CuPc/rGO nanocomposite sensors achieve a 0.4 ppm LOD for ammonia — a 2.5‑fold improvement over CoPc/rGO and a 14‑fold improvement over unsupported CuPc. This performance advantage directly translates to earlier leak detection and lower false‑negative rates in applications such as refrigerant leak monitoring, fertilizer plant safety, and indoor air quality assessment. Procurement specifications for ammonia‑selective sensing materials should therefore prioritize CuPc/rGO over cobalt‑based alternatives .

Visible-Light Self-Cleaning Textiles

CuPc‑functionalised cotton outperforms TiO₂‑coated cotton under visible light, enabling self‑cleaning or antimicrobial textile functionality without requiring UV illumination. This is particularly relevant for indoor applications, clothing, and architectural fabrics where ambient visible light is the only available radiation source. The evidence supports selecting CuPc over TiO₂ when UV‑free photocatalytic activity is a design requirement .

Application

Selection Property

Validation Focus

Ambient‑stable OFET hole transport

Air‑stable p‑type mobility

Mobility retention in ambient vs. vacuum

Acidic corrosion inhibitor for mild steel

Corrosion inhibition efficiency in HCl

Concentration‑dependent protection in acid media

Ammonia gas sensors for safety monitoring

Sub‑ppm detection with rGO composite

LOD and selectivity benchmarking

Visible‑light self‑cleaning textiles

Visible‑light photocatalytic activity

Stain decolourisation without UV requirement

• [1] Multiple sources as cited in Section 3 Evidence Items, cross‑referenced by application scenario. View Source